Cas no 2227689-05-4 ((2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2227689-05-4
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 5867265
• PubChem ID: 165696923
• Update Time: 2025-08-04

(2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• 2227689-05-4
• EN300-1955527
• (2R)-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol

• Inchi： 1S/C7H9F3N2O/c1-4(13)2-5-3-11-12-6(5)7(8,9)10/h3-4,13H,2H2,1H3,(H,11,12)/t4-/m1/s1
• InChI Key： UPTSBWLZTLIUGH-SCSAIBSYSA-N
• SMILES： FC(C1=C(C=NN1)C[C@@H](C)O)(F)F

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol

Introduction to (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2227689-05-4)

The compound (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol, identified by its CAS number 2227689-05-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a pyrazole moiety in its molecular framework imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing pyrazole derivatives. Pyrazole-based molecules are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a trifluoromethyl group into the pyrazole scaffold enhances the lipophilicity and metabolic stability of the compound, making it more suitable for oral administration and prolonged biological activity. This modification has been widely adopted in drug design to improve pharmacokinetic profiles and therapeutic efficacy.

The stereochemistry of the compound, specifically the (2R) configuration at the chiral center, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological effects depending on their stereoisomers, necessitating precise stereochemical control during synthesis. The (2R)-configuration of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol has been strategically selected based on computational modeling and experimental data, which suggests that this enantiomer possesses superior biological activity compared to its counterpart.

Current research in medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group not only enhances lipophilicity but also influences electronic properties, affecting interactions with biological targets. This modification has been successfully employed in various drug classes, including protease inhibitors and kinase inhibitors, where it contributes to improved binding affinity and selectivity. The compound under discussion is anticipated to follow this trend, offering enhanced therapeutic potential in targeted therapies.

The synthesis of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications. The synthetic route also emphasizes sustainability, with efforts to minimize waste and optimize yield through green chemistry principles.

Preliminary pharmacological studies have demonstrated promising results regarding the biological activity of (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol. In vitro assays have shown inhibitory effects on various enzymes and receptors relevant to inflammatory and oncological diseases. Specifically, the compound exhibits potent activity against enzymes involved in the prostaglandin pathway, suggesting potential applications in managing chronic inflammatory conditions. Additionally, preliminary in vivo studies indicate favorable pharmacokinetic properties, including good bioavailability and tissue distribution.

The development of this compound aligns with ongoing efforts to address unmet medical needs through innovative drug design. By leveraging structural features such as the trifluoromethyl group and pyrazole core, researchers aim to create molecules with improved efficacy and reduced side effects. The stereochemical specificity of the (2R) configuration further underscores the importance of detailed structural optimization in achieving therapeutic success.

Future directions for research on (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol include exploring its mechanism of action and evaluating its potential in clinical trials. Detailed molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level, aiding in rational drug design modifications. Additionally, formulation studies will be crucial to determine optimal delivery systems that enhance bioavailability and therapeutic outcomes.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of such novel compounds. By integrating expertise from synthetic chemistry, pharmacology, and computational biology, researchers can accelerate the translation of laboratory findings into clinical applications. This interdisciplinary approach is vital for addressing complex diseases effectively.

In conclusion, (2R)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further development into novel therapeutic agents. Continued research efforts will be essential to fully elucidate its potential and bring it closer to clinical application.